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Compound of Interest

Compound Name: Sec-butylamine

Cat. No.: B1681703 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Identity
sec-Butylamine is a primary aliphatic amine characterized by the attachment of an amino

group to the secondary carbon of a butane chain.[1][2] This structural arrangement results in a

chiral molecule, existing as a racemic mixture of (R)- and (S)-enantiomers, unless a specific

stereoisomer is isolated.[3]
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Identifier Value Source

IUPAC Name butan-2-amine [1][4][5]

CAS Number 13952-84-6 (for racemate) [1][3][4][5][6][7]

513-49-5 (for (S)-(+)-

enantiomer)
[3][8]

13250-12-9 (for (R)-(-)-

enantiomer)
[3]

Molecular Formula C₄H₁₁N [1][6][9]

Molecular Weight 73.14 g/mol [4][6][7]

Synonyms

2-Aminobutane, 1-

Methylpropylamine, 2-

Butanamine

[1][5]

Physicochemical Properties
sec-Butylamine is a colorless liquid with a characteristic amine or ammonia-like odor.[1][2][4]

Its physical and chemical properties are crucial for its handling, storage, and application in

various chemical reactions.
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Property Value Source

Appearance Colorless liquid [1][2][4]

Boiling Point 63 °C (145.4 °F) [2][7]

Melting Point -104 °C (-155 °F) [1][2]

Density 0.724 g/mL at 25 °C [7]

Flash Point -9 °C (15.8 °F) [10]

Solubility
Miscible with water, ethanol,

and ether
[1][2]

Vapor Pressure 184 hPa at 20 °C [4]

pKa 10.66 [4]

These properties underscore the volatile and flammable nature of sec-butylamine,

necessitating careful handling in well-ventilated areas and away from ignition sources.[10][11]

[12] Its miscibility with a range of solvents makes it a versatile reagent in organic synthesis.

Synthesis Methodologies
The industrial production of sec-butylamine is primarily achieved through the reductive

amination of methyl ethyl ketone (2-butanone). This process involves the reaction of the ketone

with ammonia in the presence of a catalyst and hydrogen gas.

Catalytic Reductive Amination
This is the most common industrial method for synthesizing sec-butylamine.[13] The reaction

proceeds in two conceptual steps: the formation of an imine intermediate from the reaction of

methyl ethyl ketone and ammonia, followed by the catalytic hydrogenation of the imine to yield

sec-butylamine.

Experimental Protocol: Conceptual Reductive Amination

Catalyst Preparation: A nickel-based catalyst, often supported on a material like silica or

alumina, is typically used.[13][14] The catalyst is activated prior to use.
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Reaction Setup: A high-pressure reactor is charged with methyl ethyl ketone, a source of

ammonia (often anhydrous), and the prepared catalyst.

Hydrogenation: The reactor is pressurized with hydrogen gas. The reaction mixture is heated

to a specific temperature and pressure to facilitate the reaction.

Work-up and Purification: After the reaction is complete, the catalyst is filtered off. The

resulting mixture is then subjected to distillation to separate the sec-butylamine from

unreacted starting materials and byproducts.

The choice of catalyst, temperature, and pressure are critical parameters that influence the

yield and selectivity of the reaction.
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Caption: Recommended safety workflow for handling sec-butylamine.
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Conclusion
sec-Butylamine, or butan-2-amine, is a foundational chemical with significant utility in both

industrial and research settings. Its unique structure and reactivity make it an indispensable

building block, particularly in the development of new pharmaceuticals and agrochemicals. A

thorough understanding of its properties, synthesis, and safe handling procedures is

paramount for any scientist or researcher working with this versatile compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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